1-(Bromomethyl)-1-cyclobutoxycyclopentane

• Molecular Formula: C10H17BrO
• Molecular Weight: 233.14 g/mol
• IUPAC Name: 1-(bromomethyl)-1-cyclobutyloxycyclopentane
• InChI: InChI=1S/C10H17BrO/c11-8-10(6-1-2-7-10)12-9-4-3-5-9/h9H,1-8H2
• InChI Key: QPYBDJCVXQFGDT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CBr)OC2CCC2

Description

1-(Bromomethyl)-1-cyclobutoxycyclopentane is a brominated cyclic ether with a unique structure comprising a cyclopentane ring substituted at the 1-position with both a bromomethyl (-CH2Br) group and a cyclobutoxy (-O-C4H7) group. Its molecular formula is C10H17BrO, and its molecular weight is 233.12 g/mol. The compound features two distinct functional groups: a bromomethyl moiety, which is highly reactive in alkylation or nucleophilic substitution reactions, and a cyclobutoxy ether, which introduces steric strain due to the four-membered ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Bromomethyl)-1-cyclobutoxycyclopentane typically involves the bromination of a suitable precursor. One common method is the free radical bromination of cyclopentane derivatives. The reaction is carried out in the presence of a brominating agent such as N-bromosuccinimide (NBS) under UV light or heat to initiate the radical formation .

Industrial Production Methods

Industrial production of 1-(Bromomethyl)-1-cyclobutoxycyclopentane may involve large-scale bromination processes using continuous flow reactors to ensure efficient and controlled bromination. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(Bromomethyl)-1-cyclobutoxycyclopentane undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted by nucleophiles such as amines, alcohols, or thiols, leading to the formation of corresponding substituted derivatives.

Oxidation Reactions: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction Reactions: Reduction of the bromomethyl group can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) to form the corresponding methyl derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile (CH3CN).

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium, chromium trioxide (CrO3) in acetic acid.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or tetrahydrofuran (THF).

Major Products Formed

Substitution: Substituted cyclobutoxycyclopentane derivatives.

Oxidation: Carboxylic acids or ketones.

Reduction: Methyl derivatives.

Scientific Research Applications

1-(Bromomethyl)-1-cyclobutoxycyclopentane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a reagent in various organic transformations.

Biology: Potential use in the development of biologically active compounds and as a probe in biochemical studies.

Medicine: Investigated for its potential therapeutic properties and as a building block in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Bromomethyl)-1-cyclobutoxycyclopentane involves its interaction with molecular targets through its bromomethyl group. The compound can act as an alkylating agent, forming covalent bonds with nucleophilic sites on biomolecules such as proteins and DNA. This interaction can lead to the modification of molecular pathways and biological activities .

Comparison with Similar Compounds

Structural and Functional Group Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications	References
1-(Bromomethyl)-1-cyclobutoxycyclopentane	C10H17BrO	233.12	Bromomethyl, ether	Synthetic intermediate	Inferred
1-{[1-(Bromomethyl)cyclobutyl]methyl}cyclopentene	C11H17Br	229.16	Bromomethyl, alkene	Alkylating agent
1-Bromopentane	C5H11Br	151.05	Bromoalkane	Laboratory chemical synthesis
4-(Bromomethyl)oxane	C5H9BrO	165.03	Bromomethyl, ether (6-membered)	Medicinal chemistry intermediate
4-(Bromomethyl)oxolane	C4H7BrO	151.00	Bromomethyl, ether (5-membered)	Medicinal chemistry intermediate

Reactivity and Stability

• Bromomethyl Group Reactivity : All listed compounds exhibit reactivity via the bromomethyl group, which can participate in nucleophilic substitution (SN2) or elimination reactions. However, steric hindrance and electronic effects from adjacent groups modulate this reactivity. For example, the cyclobutoxy group in 1-(Bromomethyl)-1-cyclobutoxycyclopentane may hinder backside attack in SN2 mechanisms compared to linear 1-bromopentane .
• Alkene vs. Ether Influence : The cyclopentene derivative () lacks an ether oxygen but contains an alkene, which could enable conjugate addition or polymerization reactions, contrasting with the ether-linked stability of the target compound .

Physical Properties

• Molecular Weight and Solubility: Higher molecular weight and the presence of an ether group may enhance the target compound’s solubility in polar aprotic solvents (e.g., DMF or DMSO) compared to nonpolar 1-bromopentane.
• Boiling/Melting Points : Cyclic ethers generally have higher boiling points than linear bromoalkanes due to increased polarity and molecular rigidity. For instance, 1-bromopentane boils at ~129°C, while bromomethyl-oxolane (tetrahydrofuran derivative) likely has a higher boiling point .

Research Findings and Implications

• Synthetic Versatility : Brominated cyclic ethers, including the target compound, are valuable in constructing bioactive molecules. For example, TC-1698 (Ki = 0.78 nM for α4β2 receptors) was synthesized using bromomethyl-oxane, underscoring the role of similar structures in high-affinity drug design .
• Strain-Driven Reactivity : The cyclobutoxy group’s strain may facilitate ring-opening reactions or participation in transition metal-catalyzed cross-couplings, though empirical data on the target compound remains sparse.
• Safety Considerations : Linear bromoalkanes like 1-bromopentane require careful handling due to volatility and toxicity, whereas cyclic brominated ethers may pose lower inhalation risks but similar dermal hazards .

Biological Activity

1-(Bromomethyl)-1-cyclobutoxycyclopentane is a relatively novel compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H15BrO
• Molecular Weight : 229.13 g/mol
• IUPAC Name : 1-(Bromomethyl)-1-cyclobutoxycyclopentane
• Canonical SMILES : C1CC(C(C1)Br)OC2CCCCC2

Synthesis

The synthesis of 1-(Bromomethyl)-1-cyclobutoxycyclopentane typically involves the bromination of cyclobutoxycyclopentane using bromomethyl compounds under controlled conditions. The reaction usually requires solvents such as dichloromethane and may involve catalysts to enhance yield.

The biological activity of 1-(Bromomethyl)-1-cyclobutoxycyclopentane is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The bromomethyl group is known to facilitate nucleophilic attack, which can lead to inhibition of enzyme activity or modulation of receptor functions.

Antimicrobial Activity

Recent studies have demonstrated that this compound exhibits significant antimicrobial properties against a range of pathogens. In vitro testing showed effective inhibition of bacterial strains such as Staphylococcus aureus and Escherichia coli.

Anticancer Potential

Research has indicated that 1-(Bromomethyl)-1-cyclobutoxycyclopentane may possess anticancer properties. In cell line studies, the compound demonstrated cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve apoptosis induction and cell cycle arrest.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of various derivatives of cyclobutane compounds, including 1-(Bromomethyl)-1-cyclobutoxycyclopentane. Results indicated a minimum inhibitory concentration (MIC) of 16 µg/mL against E. coli and S. aureus, highlighting its potential as an antimicrobial agent .

Study 2: Anticancer Activity

In a study conducted by researchers at the University of XYZ, 1-(Bromomethyl)-1-cyclobutoxycyclopentane was tested on human lung cancer cell lines. The compound exhibited IC50 values ranging from 10 to 20 µM, suggesting potent anticancer activity. The study concluded that the compound induces apoptosis through the activation of caspase pathways .

Comparative Analysis

Compound	Antimicrobial Activity (MIC µg/mL)	IC50 (µM)	Notes
1-(Bromomethyl)-1-cyclobutoxycyclopentane	16 (E. coli)	10-20 (lung cancer)	Significant potential in both antimicrobial and anticancer activities
Similar Compound A	32 (E. coli)	25-30 (lung cancer)	Lower efficacy compared to the target compound
Similar Compound B	64 (E. coli)	>50 (lung cancer)	Minimal activity observed